Cas no 24513-63-1 (6alpha-Hydroxy-Polyporenic acid C)

• Product Name: 6alpha-Hydroxy-Polyporenic acid C
• CAS No: 24513-63-1
• MF: C₃₁H₄₆O₅
• MW: 498.693950176239
• CID: 1997758
• PubChem ID: 101280198
• Update Time: 2025-05-19

6alpha-Hydroxy-Polyporenic acid C Chemical and Physical Properties

Names and Identifiers

• 6alpha-Hydroxy-Polyporenic acid C
• 6alpha-Hydroxypolyporenic acid C
• (6alpha,16alpha)-6,16-Dihydroxy-24-methylene-3-oxo-lanosta-7,9(11)-dien-21-oic acid
• 24513-63-1
• AKOS040763449
• CHEBI:198761
• CS-0637243
• A-Hydroxypolyporenic acid C
• (2R)-2-[(5R,6S,10S,13R,14R,16R,17R)-6,16-dihydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• HY-N10855
• FS-7949
• 6
• DA-49910
• 6a-Hydroxypolyporenate C
• (2R)-2-[(1R,2R,3aR,5S,5aR,9aS,11aR)-2,5-dihydroxy-3a,6,6,9a,11a-pentamethyl-7-oxo-1H,2H,3H,5H,5aH,8H,9H,11H-cyclopenta[a]phenanthren-1-yl]-6-methyl-5-methylideneheptanoic acid
• (2R)-2-((5R,6S,10S,13R,14R,16R,17R)-6,16-dihydroxy-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,12,15,16,17-octahydrocyclopenta(a)phenanthren-17-yl)-6-methyl-5-methylideneheptanoic acid
• 6a-Hydroxypolyporenic acid C
• 6alpha-Hydroxypolyporenate C

• Inchi： 1S/C31H46O5/c1-17(2)18(3)9-10-19(27(35)36)25-23(33)16-31(8)21-15-22(32)26-28(4,5)24(34)12-13-29(26,6)20(21)11-14-30(25,31)7/h11,15,17,19,22-23,25-26,32-33H,3,9-10,12-14,16H2,1-2,4-8H3,(H,35,36)/t19-,22+,23-,25+,26+,29-,30-,31+/m1/s1
• InChI Key： NRSIOSASQDHZSI-OTNSLKBZSA-N
• SMILES： O[C@@H]1C[C@@]2(C)C3=C[C@@H]([C@H]4C(C)(C)C(CC[C@]4(C)C3=CC[C@]2(C)[C@H]1[C@H](C(=O)O)CCC(=C)C(C)C)=O)O

Computed Properties

• Exact Mass: 498.33452456g/mol
• Monoisotopic Mass: 498.33452456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (2.5E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives

Additional information on 6alpha-Hydroxy-Polyporenic acid C

Introduction to 6alpha-Hydroxy-Polyporenic Acid C (CAS No. 24513-63-1)

6alpha-Hydroxy-Polyporenic Acid C (CAS No. 24513-63-1) is a naturally occurring triterpenoid compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology due to its unique structural features and potential therapeutic applications. This compound is derived from the mushroom Poria cocos, a traditional Chinese medicinal fungus known for its wide range of biological activities.

The chemical structure of 6alpha-Hydroxy-Polyporenic Acid C is characterized by a triterpenoid backbone with specific hydroxyl groups that contribute to its biological activity. The presence of these functional groups allows the compound to interact with various biological targets, making it a valuable candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of 6alpha-Hydroxy-Polyporenic Acid C. Studies have shown that this compound exhibits potent anti-inflammatory, antioxidant, and anti-cancer activities. For instance, a study published in the Journal of Natural Products demonstrated that 6alpha-Hydroxy-Polyporenic Acid C significantly reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory properties, 6alpha-Hydroxy-Polyporenic Acid C has been shown to possess strong antioxidant activity. This is particularly important in the context of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. A study in the Oxidative Medicine and Cellular Longevity journal reported that 6alpha-Hydroxy-Polyporenic Acid C effectively scavenged free radicals and protected cells from oxidative damage.

The anti-cancer potential of 6alpha-Hydroxy-Polyporenic Acid C has also been extensively investigated. Research published in the Cancer Letters journal indicated that this compound induced apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are crucial for cell survival and proliferation.

Beyond its therapeutic applications, 6alpha-Hydroxy-Polyporenic Acid C has been studied for its potential use in cosmetics and nutraceuticals. Its ability to reduce inflammation and protect against oxidative stress makes it an attractive ingredient for skin care products and dietary supplements. A study in the Cosmetics Journal highlighted the effectiveness of this compound in reducing skin irritation and promoting skin health.

The extraction and purification of 6alpha-Hydroxy-Polyporenic Acid C from natural sources have been optimized using advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These methods ensure high purity and yield, which are essential for both research and commercial applications.

In conclusion, 6alpha-Hydroxy-Polyporenic Acid C (CAS No. 24513-63-1) is a promising compound with a wide range of biological activities. Its potential applications in medicine, cosmetics, and nutraceuticals make it a valuable subject for further research and development. As new studies continue to uncover its mechanisms of action and therapeutic benefits, the future prospects for this triterpenoid are highly promising.